
Introduction: The Strategic Importance of
Fluorinated Propoxy Phenylboronic Acids

Author: BenchChem Technical Support Team. Date: May 2026
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Compound Name:
3,5-Difluoro-4-

propoxyphenylboronic acid

CAS No.: 2096331-43-8

Cat. No.: B2388942

Get Quote

Fluorine has become a cornerstone element in modern medicinal chemistry, with its

incorporation into drug candidates often leading to profound improvements in molecular

properties.[1][2] The strategic introduction of fluorine can modulate acidity, lipophilicity,

metabolic stability, and binding affinity.[2] When combined with a propoxy group on a

phenylboronic acid scaffold, a versatile building block emerges, primed for use in crucial

carbon-carbon bond-forming reactions.

Fluorinated propoxy phenylboronic acids are particularly valued as reagents in the Suzuki-

Miyaura cross-coupling reaction, a Nobel prize-winning method for synthesizing biaryl and

heteroaryl compounds which are prevalent structures in pharmaceuticals.[3][4][5] The presence

of fluorine increases the Lewis acidity of the boron center, a critical factor influencing

transmetalation in the catalytic cycle.[5][6] This guide provides an in-depth overview of the

suppliers of these key reagents within the United States, alongside essential technical

considerations for their procurement, handling, and application in a research and drug

development context.
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Part 1: The Molecular Landscape
The specific placement of the fluorine and propoxy groups on the phenyl ring dictates the

reagent's steric and electronic properties, thereby influencing its reactivity and the

characteristics of the final compound. The electron-withdrawing nature of fluorine generally

increases the acidity (lowers the pKa) of the boronic acid, which can be advantageous for

reactions at physiological pH.[6]

Below are some of the common isomers available to researchers:

(2-Fluoro-4-propoxyphenyl)boronic Acid: The ortho-fluorine substitution can influence the

dihedral angle of the phenyl ring and introduce unique electronic effects.

(3-Fluoro-4-propoxyphenyl)boronic Acid: This isomer is a common building block, offering a

balance of electronic modification without the direct steric hindrance of an ortho-substituent.

(4-Fluoro-3-propoxyphenyl)boronic Acid: Reversing the positions provides a different

electronic and steric profile for structure-activity relationship (SAR) studies.

Part 2: Key Suppliers of Fluorinated Propoxy
Phenylboronic Acids in the USA
A range of chemical suppliers in the United States provide these specialized reagents, catering

to different scales from discovery research to process development. These suppliers can be

broadly categorized as large catalog companies, specialized fine chemical producers, and

contract research organizations (CROs) offering custom synthesis.
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Supplier Category Representative Companies Notes

Large Catalog Suppliers
Sigma-Aldrich (Merck),

Thermo Fisher Scientific, VWR

Offer a wide variety of

reagents, including numerous

fluorinated phenylboronic acids

and their pinacol esters, often

with readily available stock and

comprehensive

documentation.[7][8][9][10]

Fine & Specialty Chemicals
AA Blocks, Chem-Impex,

Fluorochem, Boron Molecular

Focus on providing diverse

and novel building blocks for

organic synthesis and

medicinal chemistry. They

often have competitive pricing

for research quantities.[11][12]

[13][14][15]

Manufacturers & CROs

CRO Splendid Lab Pvt. Ltd.,

Manchester Organics,

BoronPharm

These organizations often

provide bulk quantities and can

engage in custom synthesis for

specific, non-catalog

derivatives.[16][17][18][19]

Distributors & Platforms

Alchimica, CymitQuimica,

GlobalChemMall, Amerigo

Scientific

These platforms aggregate

products from various

manufacturers, providing a

broader selection and

sometimes serving as regional

distributors.[20][21][22][23]

Table 1: Selected Fluorinated Propoxy Phenylboronic Acids and Their US Suppliers
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Compound Name CAS Number Representative Suppliers

(2-Fluoro-4-

propoxyphenyl)boronic acid
1107603-51-9

Sigma-Aldrich[7], Manchester

Organics[18], CRO Splendid

Lab[16]

(3-Fluoro-4-

propoxyphenyl)boronic acid
192376-68-4

AA Blocks[11], Alchimica[20],

CRO Splendid Lab[17],

AbacipharmTech[24]

(3-Fluoro-4-

isopropoxyphenyl)boronic acid
480438-64-8 CymitQuimica[21]

(4-Fluoro-2-

isopropoxyphenyl)boronic acid
480438-59-3 GlobalChemMall[22]

(4-Fluoro-3-

isopropoxyphenyl)boronic acid
1451390-94-5 BLD Pharm[25]

Note: Availability and stock levels are subject to change. Researchers should confirm directly

with the supplier.

Part 3: Core Technical Protocols & Considerations
The successful application of fluorinated propoxy phenylboronic acids hinges on understanding

their properties and the nuances of the reactions in which they are used.

A. Quality, Handling, and Storage
Purity Assessment: The purity of the boronic acid is paramount, as impurities can interfere with

sensitive catalytic reactions.

HPLC: High-Performance Liquid Chromatography is a crucial technique for assessing the

purity of boronic acids and monitoring reaction progress.[26]

NMR Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for confirming the structure and

identifying potential organic impurities.
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Storage and Stability: Boronic acids can undergo dehydration to form cyclic anhydrides known

as boroxines.[5] This process is reversible but alters the molecular weight, impacting reaction

stoichiometry.

Recommendation: Store boronic acids in a cool, dry environment, preferably in a desiccator,

to minimize boroxine formation.

B. Application Protocol: Suzuki-Miyaura Cross-Coupling
The Suzuki-Miyaura reaction is the most common application for these reagents, enabling the

synthesis of complex biaryl molecules.[27][28] The fluorine substituent can sometimes make

the boronic acid more susceptible to protodeboronation, a competitive side reaction,

necessitating careful optimization of the base and reaction conditions.[3]

Generalized Step-by-Step Protocol:

Reaction Setup: To an oven-dried flask, add the aryl halide (1.0 eq.), the fluorinated propoxy

phenylboronic acid (1.1–1.5 eq.), and the palladium catalyst (e.g., Pd(PPh₃)₄, 1–5 mol%).

Solvent and Base Addition: Purge the flask with an inert gas (Argon or Nitrogen). Add a

degassed solvent system (e.g., Dioxane/Water or Toluene/Ethanol/Water) followed by a

degassed aqueous base solution (e.g., 2M Na₂CO₃ or K₂CO₃).

Reaction Execution: Heat the mixture to the desired temperature (typically 80–110 °C) and

monitor the reaction progress by TLC or LC-MS.

Workup: After completion, cool the reaction to room temperature. Dilute with an organic

solvent (e.g., Ethyl Acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in

vacuo. Purify the crude product via column chromatography.

// Nodes "Pd0" [label="Pd(0)L₂", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "OxAdd"

[label="Oxidative\nAddition", shape=ellipse, style=filled, fillcolor="#FFFFFF",

fontcolor="#202124"]; "ArPdBr" [label="Ar-Pd(II)L₂-X", fillcolor="#FBBC05",

fontcolor="#202124"]; "Transmetal" [label="Transmetalation", shape=ellipse, style=filled,

fillcolor="#FFFFFF", fontcolor="#202124"]; "ArPdArF" [label="Ar-Pd(II)L₂-Ar'",
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fillcolor="#FBBC05", fontcolor="#202124"]; "RedElim" [label="Reductive\nElimination",

shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"];

// Inputs and Outputs "ArX" [label="Ar-X", shape=invhouse, fillcolor="#4285F4",

fontcolor="#FFFFFF"]; "ArBOH" [label="Ar'-B(OH)₂\n(Fluorinated Reagent)", shape=invhouse,

fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Base" [label="Base", shape=invhouse,

fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Product" [label="Ar-Ar'", shape=house,

fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges "Pd0" -> "OxAdd" [label=""]; "ArX" -> "OxAdd" [label=""]; "OxAdd" -> "ArPdBr"

[label=""]; "ArPdBr" -> "Transmetal" [label=""]; "ArBOH" -> "Transmetal" [label=""]; "Base" ->

"Transmetal" [label="Activates Boronic Acid"]; "Transmetal" -> "ArPdArF" [label=""]; "ArPdArF" -

> "RedElim" [label=""]; "RedElim" -> "Pd0" [label="Regenerates\nCatalyst"]; "RedElim" ->

"Product" [label=""];

label="Fig. 2: Simplified Catalytic Cycle of the Suzuki-Miyaura Reaction"; labelloc="b";

fontsize=10; } doted Caption: The catalytic cycle for Suzuki-Miyaura coupling, a primary

application for these boronic acids.

Part 4: Purification Strategies
Post-reaction purification is critical to isolate the desired product from unreacted starting

materials, catalyst residues, and boronic acid-derived byproducts.

1. Liquid-Liquid Extraction: Boronic acids are weakly acidic and can be converted to their

corresponding water-soluble boronate salts by washing the organic reaction mixture with a

basic aqueous solution (e.g., 1M NaOH).[29] This effectively removes the unreacted boronic

acid into the aqueous phase, simplifying purification if the desired product is non-acidic.

2. Chromatography: Column chromatography using silica gel or alumina is a standard method

for purifying reaction products. The choice of solvent system (eluent) is critical for achieving

good separation.

3. Scavenger Resins: For high-purity requirements, scavenger resins functionalized with diol

groups can be employed.[29] These resins selectively bind to boronic acids, which can then be

removed by simple filtration, leaving the purified product in solution.
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// Nodes "Start" [label="Crude Reaction Mixture", shape=ellipse, fillcolor="#FBBC05",

fontcolor="#202124"]; "Extraction" [label="Liquid-Liquid Extraction\n(Organic Solvent + Aq.

Base)"]; "Aqueous" [label="Aqueous Layer\n(Boronate Salt Impurity)", shape=note,

fillcolor="#E8F0FE", fontcolor="#202124"]; "Organic" [label="Organic Layer\n(Contains

Product)"]; "Dry" [label="Dry & Concentrate"]; "Chromatography" [label="Column

Chromatography\n(Silica Gel)"]; "Fractions" [label="Collect & Combine\nPure Fractions"];

"Final" [label="Final Product\n(Purity Analysis by HPLC/NMR)", shape=ellipse,

fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges "Start" -> "Extraction"; "Extraction" -> "Aqueous" [label="Separates"]; "Extraction" ->

"Organic"; "Organic" -> "Dry"; "Dry" -> "Chromatography"; "Chromatography" -> "Fractions";

"Fractions" -> "Final";

label="Fig. 3: General Workflow for Post-Reaction Purification"; labelloc="b"; fontsize=10; }

doted Caption: A typical purification workflow following a synthesis using a boronic acid

reagent.

Conclusion
Fluorinated propoxy phenylboronic acids are enabling tools for modern drug discovery,

providing a reliable route to novel chemical entities with potentially enhanced pharmacological

properties. A robust supply chain within the United States, from large-scale distributors to

specialized manufacturers, ensures that researchers have access to a diverse array of these

critical building blocks. By understanding the specific properties of these reagents and

employing rigorous, well-validated protocols for their use and purification, scientists can

effectively leverage their potential to accelerate the development of next-generation

therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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